Cas no 621-82-9 (Cinnamic acid)

• Product Name: Cinnamic acid
• CAS No: 621-82-9
• MF: C₉H₈O₂
• MW: 148.1586
• MDL: MFCD00004369
• CID: 39078
• PubChem ID: 444539
• Update Time: 2026-02-28

Cinnamic acid Chemical and Physical Properties

Names and Identifiers

• Cinnamic Acid
• Cinnamic Acid,mixture of cis and trans
• 2-Propenoicacid, 3-phenyl-
• 3-Phenylacrylic acid
• trans-Cinnamic acid
• 3-Phenylpropenoic acid
• Phenylacrylic acid
• (E)-Cinnamic acid
• trans-3-Phenylacrylic acid
• Zimtsaeure
• (2E)-3-phenylprop-2-enoic acid
• (E)-3-phenylprop-2-enoic acid
• 3-phenylprop-2-enoic acid
• E-Cinnamic Acid
• trans-beta-Carboxystyrene
• trans-Cinnamate
• (E)-3-Phenyl-2-propenoic acid
• (E)-cinnamate
• Benzeneacrylic acid
• trans-3-Phenyl-2-propenoic acid
• Benzenepropenoic acid
• Cinnamylic acid
• Cinnamic acid, (E)-
• 3-Phenyl-2-propenoic acid
• 2-Pr
• Cinnamic acid

• MDL： MFCD00004369
• Inchi： 1S/C9H8O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H,10,11)/b7-6+
• InChI Key： WBYWAXJHAXSJNI-VOTSOKGWSA-N
• SMILES： O([H])C(/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 148.05200
• Monoisotopic Mass: 148.052429494 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 148.16
• Surface Charge: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White monoclinic crystal
• Density: 1.2475
• Melting Point: 133 ºC
• Boiling Point: 265°C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: 1.5049 (estimate)
• Solubility: 0.00 M
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 37.30000
• LogP: 1.78440
• Vapor Pressure: 3.21e-05 mmHg
• FEMA: 2288
• pka: pK (25°) 4.46
• Solubility: Not slightly soluble in water, easily soluble in acid, benzene, acetone, glacial acetic acid, soluble in ethanol, methanol and chloroform

Cinnamic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：GD7850000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Toxicity：LD50 (g/kg): 3.57 orally in rats; >5.0 dermally in rabbits (Letizia)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids
• Natural Products and Extracts Plant Extracts Plant based Gymnophyton isatidicarpum
• Natural Products and Extracts Plant Extracts Plant based Astianthus viminalis
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Cinnamic acid

Cinnamic acid (CAS No. 621-82-9): A Comprehensive Overview of Its Chemical Properties, Applications, and Recent Research Findings

Cinnamic acid, with the chemical formula C₆H₅CHO₂, is a naturally occurring compound that has garnered significant attention in the field of pharmaceuticals, cosmetics, and industrial applications. Its CAS number, 621-82-9, uniquely identifies it in chemical databases and ensures precise referencing in scientific literature. This compound, classified as an aromatic acid derivative, exhibits a range of interesting chemical properties that make it a valuable component in various formulations.

The molecular structure of cinnamic acid consists of a phenyl ring attached to a trans-α,β-unsaturated carbonyl group. This structural feature contributes to its reactivity and versatility, enabling its use in diverse chemical reactions. The presence of both aromatic and aliphatic functional groups allows it to participate in esterification, polymerization, and other synthetic pathways, making it a crucial intermediate in organic synthesis.

In recent years, cinnamic acid has been extensively studied for its potential health benefits and applications in drug development. One of the most notable areas of research has been its role as an antioxidant. Studies have demonstrated that cinnamic acid can scavenge free radicals and reduce oxidative stress, which is implicated in various chronic diseases. Its antioxidant properties have led to investigations into its potential use in anti-aging creams and supplements.

Furthermore, cinnamic acid has shown promise in the field of oncology. Research indicates that it may inhibit the growth of certain cancer cells by modulating key signaling pathways. For instance, studies have suggested that cinnamic acid can suppress the activity of enzymes such as matrix metalloproteinases (MMPs), which are involved in tumor invasion and metastasis. These findings have sparked interest in developing cinnamic acid-based therapies for cancer treatment.

The antimicrobial properties of cinnamic acid have also been explored extensively. It has been found to exhibit activity against a range of bacteria, fungi, and viruses. This makes it a valuable component in natural disinfectants and antimicrobial agents. The mechanism behind its antimicrobial effects involves disrupting bacterial cell membranes and inhibiting essential metabolic processes.

In the realm of cosmetics, cinnamic acid is widely used due to its skin-brightening and anti-inflammatory effects. It is often incorporated into skincare products designed to address hyperpigmentation and reduce redness. Additionally, its ability to enhance collagen production has made it a popular ingredient in anti-wrinkle creams and serums.

The industrial applications of cinnamic acid are equally diverse. It serves as a key intermediate in the synthesis of fragrances, dyes, and polymers. Its aromatic nature allows it to contribute unique scents to perfumes and essential oils, while its reactivity enables the creation of complex polymer structures used in coatings and adhesives.

A recent development in the research on cinnamic acid has been its investigation as a potential photosensitizer for photodynamic therapy (PDT). PDT involves using light-sensitive compounds to generate reactive oxygen species that kill cancer cells. Studies have shown that when combined with specific wavelengths of light, cinnamic acid can effectively induce apoptosis in tumor cells while minimizing damage to healthy tissues.

The environmental impact of using cinnamic acid has also been considered. Biodegradability studies suggest that it breaks down relatively quickly in natural environments, reducing the risk of long-term ecological harm. This characteristic makes it an attractive option for formulations where environmental safety is a concern.

In conclusion, cinnamic acid (CAS No. 621-82-9) is a multifaceted compound with broad applications across multiple industries. Its chemical properties make it invaluable in pharmaceuticals, cosmetics, and industrial chemistry. The latest research highlights its potential as an antioxidant, anticancer agent, antimicrobial agent, and photosensitizer, underscoring its significance in modern science and technology.